5-Iodo-2-(methoxymethyl)-1H-imidazole

• Molecular Formula: C5H7IN2O
• Molecular Weight: 238.03 g/mol
• IUPAC Name: 5-iodo-2-(methoxymethyl)-1H-imidazole
• InChI: InChI=1S/C5H7IN2O/c1-9-3-5-7-2-4(6)8-5/h2H,3H2,1H3,(H,7,8)
• InChI Key: HHMCURKGWCLRSM-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC=C(N1)I

Description

5-Iodo-2-(methoxymethyl)-1H-imidazole is a useful research compound. Its molecular formula is C5H7IN2O and its molecular weight is 238.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 250-mL round-bottom flask, was placed a solution of 4,5-diiodo-2-(methoxymethyl)-1H-imidazole (compound 230.3, 2 g, 5.50 mmol) in ethanol (40 mL). A solution of Na2SO3 (5.9 g, 46.83 mmol) in water (80 mL) was added to the reaction. The reaction mixture was stirred overnight at 90° C. The resulting mixture was concentrated under reduced pressure. The residue was extracted with 3×20 mL of dichloromethane and the organic layers combined and concentrated under reduced pressure. This resulted in 1 g (76%) of the title compounds as yellow oil.